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Compound of Interest

Compound Name: Propyl benzoate

Cat. No.: B1220288

Abstract: This document provides detailed application notes and experimental protocols for the
use of propyl benzoate in fragrance formulations. It is intended for researchers, scientists, and
professionals in the fields of fragrance chemistry and drug development. The content covers
the physicochemical properties, olfactory profile, and functional applications of propyl
benzoate, alongside methodologies for its evaluation in fragrance matrices.

Introduction to Propyl Benzoate

Propyl benzoate (CAS 2315-68-6) is an organic ester formed from the condensation of
benzoic acid and n-propanol.[1][2] It is a colorless, oily liquid with a characteristic pleasant
odor.[3][4] In fragrance formulation, propyl benzoate serves multiple functions, including as a
fragrance ingredient, a solvent for other materials, a preservative, and, most notably, as a
fixative to enhance the longevity of a scent.[2][5] Its unique structure, combining an aromatic
benzene ring with a propyl chain, provides a balance of moderate volatility and good miscibility
with common fragrance oils and solvents. It occurs naturally in plants such as sweet cherry and
clove stems.[6][7]

Physicochemical Properties

The physical and chemical characteristics of propyl benzoate are critical to its function in
fragrance formulations. Its relatively high boiling point and low vapor pressure contribute to its
role as a fixative.[8]
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Property Value Source(s)

Molecular Formula C10H1202 [11[3]

Molecular Weight 164.20 g/mol [1]09]

Appearance Colorless clear oily liquid [9]

Melting Point -51to0 -52 °C [1119]

Bailing Point 229.0t0 231.0 °C (at 760 mm (AT
Hg)

Density 1.026 g/mL (at 25 °C) [4]

Vapor Pressure

0.063 to 0.181 hPa (at 25 °C)

[°]

Flash Point

97.22 °C (207 °F)

[9]

logP (o/w)

3.01

[1]9]

Water Solubility

176 - 351 mg/L (at 25 °C)

[°]

Solubility

Soluble in alcohol and oils;

insoluble in water

[3]19]

Refractive Index

n20/D 1.501

[8]14]

Application in Fragrance Formulation

Olfactory Profile

Propyl benzoate possesses a mild, pleasant aroma described as balsamic, nutty, and fruity

with floral undertones.[8][1][6][9] This profile allows it to blend seamlessly into various fragrance

families without overpowering the primary notes.

Functional Roles

» Fixative: Propyl benzoate's primary role is as a fixative. Due to its low volatility, it helps to

slow the evaporation rate of more volatile top and middle notes. It can form weak

intermolecular forces, such as hydrogen bonds, with other aroma molecules (e.qg.,

aldehydes, ketones), effectively "anchoring" them and improving the overall persistence and
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transition of the fragrance. It is considered a classic fixative in oriental and floral fragrance
compositions.[8]

o Modifier/Blender: Its subtle nutty and balsamic character can modify and enhance fragrance
compositions, adding warmth and complexity.

e Solvent: It has good miscibility with many organic solvents and fragrance oils, making it a
useful solvent in cosmetic formulations.[4][10]

o Masking Agent: In products like shampoos and shower gels, propyl benzoate can help to
counteract and mask the unpleasant base odors of surfactants, improving the final sensory
quality of the product.[8]

Recommended Usage Levels

The concentration of propyl benzoate must be carefully controlled to achieve the desired
effect without compromising safety or the intended olfactory profile.

Recommended Maximum

Application Type Source(s)
Usage Level

Fragrance Concentrate 5.0% 9]

Finished Product (Leave-on) 0.5% [10][9]

Finished Product (Wash-off) 0.5% [9]

Finished Product (No Skin

5.0% [9]
Contact)

Logical & Experimental Workflows
General Fragrance Development Workflow

The creation of a fragrance is a systematic process that integrates creative conception with
rigorous scientific testing.[11][12][13] The workflow ensures that the final product is stable,
safe, and aligned with the initial creative vision.
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Phase 1: Conception & Design Phase 3: Evaluation & Refinement

Creative Brief

Quality Control & Sensory Evaluation
(Target Market, Mood, Cost)

(GC-MS, Panels)

A

A

A

Ingredient Selection Stability & Safety Testing
(Naturals, Synthetics, Trends) (IFRA Compliance)
v v Phase 4: Production & Launch
Initial Formula Sketch . .
(Top, Heart, Base Notes) Formula Adjustment Scale-Up & Manufacturing
teration

Pq'ase 2: Formu‘?tion & Blending

A

Accord Creation & Blending

Packaging & Branding

A

Aging & Maceration [—
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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